Cas no 1040674-61-0 (N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide)

• Product Name: N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide
• CAS No: 1040674-61-0
• MF: C₂₃H₂₇N₃O₅
• MW: 425.47758603096
• CID: 6208942
• PubChem ID: 25893451
• Update Time: 2025-06-08

N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide
• 4-(cyclopropanecarbonylamino)-N-[2-[[2-(3,4-dimethoxyphenyl)acetyl]amino]ethyl]benzamide
• AKOS024501147
• F5226-0435
• VU0637839-1
• 4-(cyclopropanecarboxamido)-N-(2-(2-(3,4-dimethoxyphenyl)acetamido)ethyl)benzamide
• 1040674-61-0

• Inchi： 1S/C23H27N3O5/c1-30-19-10-3-15(13-20(19)31-2)14-21(27)24-11-12-25-22(28)16-6-8-18(9-7-16)26-23(29)17-4-5-17/h3,6-10,13,17H,4-5,11-12,14H2,1-2H3,(H,24,27)(H,25,28)(H,26,29)
• InChI Key： LCRHKVWPHUYWDE-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C=CC(C(NCCNC(CC2C=CC(=C(C=2)OC)OC)=O)=O)=CC=1

Computed Properties

• Exact Mass: 425.19507097g/mol
• Monoisotopic Mass: 425.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide

Introduction to N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide (CAS No. 1040674-61-0)

N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1040674-61-0, represents a unique molecular structure that has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions.

The molecular architecture of N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide is characterized by a complex interplay of functional groups, including acetamido and carbamoyl moieties, which contribute to its diverse chemical reactivity and biological interactions. The presence of these groups not only influences the compound's solubility and stability but also plays a crucial role in its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide has emerged as a promising candidate in this context, particularly due to its ability to interact with specific enzymes and receptors. This interaction is believed to be mediated by the compound's unique pharmacophoric features, which include the cyclopropane ring and the aromatic phenyl groups.

The cyclopropane ring is a key structural element that contributes to the compound's rigidity, thereby influencing its binding affinity and specificity. This structural feature has been extensively studied in the context of drug design, as it can enhance the compound's ability to fit into narrow binding pockets of target proteins. Additionally, the presence of multiple aromatic rings provides opportunities for π-π stacking interactions, which are known to be important for stabilizing protein-ligand complexes.

Research has also highlighted the importance of the 3,4-dimethoxyphenyl group in N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide. This substituent not only contributes to the compound's hydrophobicity but also plays a role in its metabolic stability. The methoxy groups on the phenyl ring can influence the compound's interaction with cytochrome P450 enzymes, which are involved in drug metabolism. Understanding these interactions is crucial for predicting the compound's pharmacokinetic profile and potential side effects.

Recent studies have demonstrated that N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide exhibits promising activity against various biological targets. For instance, it has been shown to inhibit the activity of certain kinases, which are enzymes involved in cell signaling pathways. These kinases have been implicated in various diseases, including cancer and inflammatory disorders. The ability of this compound to modulate kinase activity suggests its potential as a therapeutic agent in these conditions.

In addition to its kinase inhibitory activity, N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide has also been investigated for its effects on other biological targets. For example, it has been shown to interact with certain receptors that are involved in pain perception and inflammation. These interactions may lead to novel therapeutic strategies for managing chronic pain and inflammatory diseases.

The synthesis of N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide presents several challenges due to its complex molecular structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthesis typically involves multi-step reactions that require careful optimization to ensure regioselectivity and stereoselectivity. These synthetic strategies have been refined over time through extensive research and collaboration among chemists and biochemists.

The pharmacological evaluation of N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide has revealed several interesting properties. For instance, it has been shown to exhibit low toxicity at therapeutic doses, which makes it a promising candidate for further development as a drug candidate. Additionally, preliminary studies suggest that it may have favorable pharmacokinetic properties, including good oral bioavailability and rapid absorption.

The future direction of research on N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide is likely to focus on further optimizing its pharmacological properties and exploring new therapeutic applications. This may involve modifying the molecular structure to enhance its binding affinity or developing new formulations that improve its delivery and efficacy. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing these goals.

In conclusion, N-[4-({2-[2-(3,4-dimethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide (CAS No. 1040674-61-0) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and diverse functional groups make it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand, compounds like this one are likely to play an increasingly important role in the treatment of various diseases.